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Compound of Interest

Compound Name: Scandium sulfate

Cat. No.: B076056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium sulfate hydrate, a

compound of increasing interest in various scientific and industrial fields. This document details

its chemical and physical properties, outlines key experimental protocols, and discusses its

current applications.

Chemical Identification and Properties
Scandium sulfate is an inorganic compound with the general formula Sc₂(SO₄)₃. It can exist in

an anhydrous form and as several hydrates, with the pentahydrate and octahydrate being

common forms. These compounds are typically white, crystalline solids.[1] Scandium itself is a

transition metal, often classified with the rare earth elements due to its chemical properties.[2]

[3] The chemistry of scandium is primarily dominated by the +3 oxidation state.[2][4]

CAS Numbers
The Chemical Abstracts Service (CAS) has assigned the following numbers to scandium
sulfate and its hydrates:
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Compound Name CAS Number

Scandium Sulfate (Anhydrous) 13465-61-7[1]

Scandium Sulfate Hydrate (unspecified) 33849-58-0[5], 52788-54-2[6]

Scandium Sulfate Pentahydrate 15292-44-1[7]

Scandium Sulfate Octahydrate 52788-54-2[8][9]

Physicochemical Properties
The properties of scandium sulfate hydrates are crucial for their handling, storage, and

application. They are generally soluble in water and hygroscopic, meaning they readily absorb

moisture from the air.[1] Detailed quantitative data for various hydrates are summarized below.

Property
Scandium Sulfate
(Anhydrous)

Scandium Sulfate
Pentahydrate

Scandium Sulfate
Octahydrate

Molecular Formula Sc₂(SO₄)₃[1] Sc₂(SO₄)₃·5H₂O[7] Sc₂(SO₄)₃·8H₂O[8]

Molecular Weight 378.09 g/mol [1] 468.18 g/mol [10] 522.22 g/mol [8]

Appearance
White hygroscopic

crystals or powder[1]
Colorless crystals[11] White solid[6]

Melting Point

Not well defined;

decomposes upon

heating.

N/A[12] N/A[13]

Boiling Point
330 °C (decomposes)

[14]

330 °C (decomposes)

[12]

330 °C (decomposes)

[13]

Density N/A 2.519 g/cm³[15] N/A

Solubility in Water Soluble[1]
54.6 g/100mL at

25°C[15]
Soluble[6]

A study on the solubility of scandium sulfate in water at various temperatures has shown that

different hydrates are stable at different temperature ranges. Scandium sulfate hexahydrate is
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the equilibrium solid phase at 273-295 K, the pentahydrate at 295-333 K, and the tetrahydrate

at 333-373 K.[16]

Experimental Protocols
This section details methodologies for key experiments involving scandium sulfate hydrate,

including its synthesis and its use in the preparation of other scandium compounds.

Synthesis of Scandium Hydroxide from Scandium
Sulfate
A common application of scandium sulfate is as a precursor for the synthesis of scandium

hydroxide. The following protocol describes a direct precipitation method.

Materials:

Scandium sulfate hydrate solution of a desired concentration

Precipitating agent (e.g., sodium hydroxide or ammonium hydroxide)

Deionized water

Procedure:

Dissolve the scandium sulfate hydrate in deionized water to achieve the target

concentration.

While continuously stirring the solution, slowly add the precipitating agent.

Monitor the pH of the solution. Continue to add the precipitating agent until the pH is above 7

to ensure complete precipitation of scandium hydroxide.

Age the resulting precipitate by stirring for 1-2 hours to improve its filterability.

Filter the precipitate using a suitable method, such as vacuum filtration.

Wash the collected precipitate thoroughly with deionized water to remove any soluble

impurities.
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Dry the purified scandium hydroxide powder in an oven at a controlled temperature, typically

between 80-100°C.

Solution Preparation

Precipitation Reaction

Purification and Drying
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Caption: Workflow for the synthesis of scandium hydroxide.

Solvent Extraction of Scandium from Sulfate Solutions
Scandium can be selectively recovered from sulfate media using solvent extraction. This is a

crucial technique in the hydrometallurgical processing of scandium.

Materials:

Aqueous feed solution containing scandium in a sulfate medium

Organic phase: An extractant such as D2EHAG (N-[N,N-di(2-

ethylhexyl)aminocarbonylmethyl]glycine) dissolved in a diluent like n-dodecane

Stripping solution (e.g., 0.5 M sulfuric acid)

Solutions for pH adjustment (e.g., sulfuric acid and ammonium sulfate)

Procedure:

Extraction:

Prepare the aqueous feed solution containing scandium and adjust the pH to the optimal

level (e.g., pH 2 for D2EHAG).[17]

Contact the aqueous phase with the organic phase at a specific organic-to-aqueous phase

ratio.

Agitate the mixture for a sufficient time to allow for the transfer of scandium from the

aqueous to the organic phase.

Separate the two phases. The scandium is now in the organic phase.

Stripping:

Contact the scandium-loaded organic phase with the acidic stripping solution.
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Agitate the mixture to transfer the scandium back into a new aqueous phase, now in a

more concentrated form.

Separate the phases. The final product is a concentrated scandium sulfate solution.
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Click to download full resolution via product page

Caption: Workflow for solvent extraction of scandium.

Applications
Scandium sulfate and its derivatives have several niche but important applications.

Catalysis: Scandium compounds, such as scandium triflate which can be derived from the

sulfate, are used as Lewis acid catalysts in organic synthesis. They can catalyze a variety of

reactions, including polymerization and Michael addition reactions.[18]
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Agriculture: In dilute solutions, scandium sulfate has been used as a seed treatment to

enhance the germination of various plants, including corn, peas, and wheat.[14][19]

Materials Science: Scandium sulfate is a precursor for the production of high-purity

scandium oxide, which is used in the manufacturing of high-intensity lighting, specialty glass,

and alloys.[3]

Biological Role and Toxicology
Currently, scandium has no known biological role.[18][20] Some studies suggest it may

interfere with the metabolism of essential elements like calcium and magnesium.[21] Scandium

compounds should be handled with care as they are considered to have some level of toxicity,

and scandium is a suspected carcinogen.[18][20]

Conclusion
Scandium sulfate hydrate is a versatile inorganic compound with important applications in

catalysis, agriculture, and as a precursor for advanced materials. While its direct biological role

is not established, its utility in various chemical and industrial processes is clear. The

experimental protocols provided in this guide offer a foundation for researchers and

professionals working with this compound. Further research into its properties and applications

is likely to uncover new opportunities for this unique element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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